Cas no 1160725-33-6 (Potassium 4-Ethylphenyltrifluoroborate)

Potassium 4-Ethylphenyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reducing decomposition risks during storage and handling. The trifluoroborate moiety improves solubility in aqueous and organic solvents, facilitating diverse reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its robustness under basic conditions and compatibility with palladium catalysts enable efficient aryl-aryl bond formation. The ethyl substituent on the phenyl ring offers steric and electronic tuning for selective coupling applications. Its crystalline form ensures consistent purity, making it a reliable intermediate in complex organic transformations.

Potassium 4-Ethylphenyltrifluoroborate structure

1160725-33-6 structure

Product Name:Potassium 4-Ethylphenyltrifluoroborate

CAS No:1160725-33-6

MF:C₈H₉BF₃K

MW:212.06157374382

MDL:MFCD09993064

CID:2895546

PubChem ID:63675813

Update Time:2025-10-14

Potassium 4-Ethylphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium 4-Ethylphenyltrifluoroborate
- MDL： MFCD09993064
- Inchi： 1S/C8H9BF3.K/c1-2-7-3-5-8(6-4-7)9(10,11)12;/h3-6H,2H2,1H3;/q-1;+1
- InChI Key： KFIINFZVJLVXSQ-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC(=CC=1)CC)(F)F

Potassium 4-Ethylphenyltrifluoroborate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Potassium 4-Ethylphenyltrifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P886914-5g	Potassium (4-ethylphenyl)trifluoroboranuide	1160725-33-6	98%	5g	2,059.20	2021-05-17
TRC	P698855-50mg	Potassium 4-Ethylphenyltrifluoroborate	1160725-33-6		50mg	$ 50.00	2022-06-03
TRC	P698855-100mg	Potassium 4-Ethylphenyltrifluoroborate	1160725-33-6		100mg	$ 65.00	2022-06-03
TRC	P698855-500mg	Potassium 4-Ethylphenyltrifluoroborate	1160725-33-6		500mg	$ 80.00	2022-06-03
abcr	AB524212-1 g	Potassium 4-ethylphenyltrifluoroborate	1160725-33-6		1g	€220.60	2023-04-17
abcr	AB524212-5 g	Potassium 4-ethylphenyltrifluoroborate	1160725-33-6		5g	€564.00	2023-04-17
Chemenu	CM205334-25g	Potassium (4-ethylphenyl)trifluoroborate	1160725-33-6	95%	25g	$***	2023-04-03
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AK Scientific	AMTB710-5g	Potassium 4-ethylphenyltrifluoroborate	1160725-33-6	97%	5g	$321	2025-02-18